Cas no 57106-93-1 (3-Phenoxathiinamine)
3-Phenoxathiinamine structure
Product Name:3-Phenoxathiinamine
CAS No:57106-93-1
MF:C12H9NOS
MW:215.270961523056
CID:1603713
Update Time:2024-09-13
3-Phenoxathiinamine Chemical and Physical Properties
Names and Identifiers
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- 3-Phenoxathiinamine
- Phenoxathiin-3-amine
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- Inchi: 1S/C12H9NOS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7H,13H2
- InChI Key: HNCPPIFZZJBRSI-UHFFFAOYSA-N
- SMILES: C1=C2C(OC3=C(S2)C=CC=C3)=CC(N)=C1
Computed Properties
- Exact Mass: 215.04057
Experimental Properties
- Density: 1.354±0.06 g/cm3(Predicted)
- Melting Point: 81.5-83 °C
- Boiling Point: 392.0±41.0 °C(Predicted)
- PSA: 35.25
- pka: 3.08±0.20(Predicted)
3-Phenoxathiinamine Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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